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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Chloro-8-fluorocinnoline

Disclaimer: As of the date of this publication, specific safety and handling data for 4-Chloro-8-
fluorocinnoline is not readily available in public databases. The following guide has been

compiled using data for the structurally analogous compound, 4-Chloro-8-fluoroquinoline. This

information should be used as a preliminary guideline for risk assessment and handling

procedures. Researchers and drug development professionals are strongly advised to treat 4-
Chloro-8-fluorocinnoline with a high degree of caution, assuming it may possess similar or

greater hazards than its quinoline analogue, until specific toxicological and safety data

becomes available.

Physicochemical Data
Quantitative data for 4-Chloro-8-fluoroquinoline is summarized below. These values should be

considered as estimates for 4-Chloro-8-fluorocinnoline for preliminary planning purposes.
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Property Value

Molecular Formula C₉H₅ClFN

Molecular Weight 181.59 g/mol

CAS Number 63010-72-0

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Flash Point Not applicable

Solubility Not specified

Hazard Identification and Classification
Based on the GHS classification for 4-Chloro-8-fluoroquinoline, 4-Chloro-8-fluorocinnoline
should be handled as a hazardous substance.

GHS Pictogram:

alt text

Signal Word:Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Hazard Classifications:

Skin Irritation (Category 2)[1][2]
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Eye Irritation (Category 2)[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation[1]

[2]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 4-Chloro-8-fluorocinnoline.

Protection Type Specification

Eye/Face Protection
Chemical safety goggles and/or a full-face

shield.[3][4]

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene), a lab coat, and full-length trousers.

[3][4]

Respiratory Protection

If dust or aerosols are generated, a NIOSH-

approved respirator with an appropriate

cartridge is required.[4]

Engineering Controls
All work with 4-Chloro-8-fluorocinnoline must be performed in a well-ventilated area,

preferably within a certified chemical fume hood.

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust, fumes, or vapors.[4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.[3]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Store away from incompatible materials, such as strong oxidizing agents.[6]

The storage area should be secured and accessible only to authorized personnel.

First Aid Measures
In the event of exposure, the following first aid procedures should be followed immediately.

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, administer artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[3][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Visualizations
Standard Operating Procedure Workflow
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1. Preparation
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3. Cleanup and Disposal

Review SDS and SOPs

Don appropriate PPE
(Gloves, Goggles, Lab Coat)
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Perform the experiment
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Remove and dispose of PPE

Wash hands thoroughly
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Caption: A standard workflow for the safe handling of 4-Chloro-8-fluorocinnoline.
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Hazard and Control Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15315690#safety-and-handling-of-4-chloro-8-
fluorocinnoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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